Cas no 2229115-57-3 (1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid
• CAS No: 2229115-57-3
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 6595189
• PubChem ID: 165715506
• Update Time: 2025-06-13

1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid
• 2229115-57-3
• EN300-1806231

• Inchi： 1S/C10H13N3O4/c1-12-8(7(6-11-12)13(16)17)10(9(14)15)4-2-3-5-10/h6H,2-5H2,1H3,(H,14,15)
• InChI Key： GOPJFTOMQJFKTC-UHFFFAOYSA-N
• SMILES： OC(C1(C2=C(C=NN2C)[N+](=O)[O-])CCCC1)=O

Computed Properties

• Exact Mass: 239.09060590g/mol
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 101Ų

Additional information on 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid

Research Brief on 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid (CAS: 2229115-57-3)

1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid (CAS: 2229115-57-3) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole and cyclopentane carboxylic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to minimize by-products and improve scalability, which is critical for its potential industrial production. The compound's structural features, including the nitro group and the carboxylic acid moiety, contribute to its reactivity and interaction with biological targets, making it a versatile scaffold for further derivatization.

In pharmacological studies, this compound has demonstrated significant activity in modulating specific enzymatic pathways. Preliminary in vitro assays indicate its potential as an inhibitor of key enzymes involved in inflammatory and proliferative diseases. For instance, recent findings suggest that it may target cyclooxygenase-2 (COX-2) and other mediators of inflammation, highlighting its applicability in treating conditions such as arthritis and certain cancers. These results are supported by molecular docking studies that reveal strong binding affinities to the active sites of these enzymes.

Further investigations into the pharmacokinetic properties of 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid have shown favorable absorption and distribution profiles in animal models. The compound exhibits moderate bioavailability and a reasonable half-life, which are essential parameters for its development as a therapeutic agent. However, challenges such as metabolic stability and potential toxicity need to be addressed in subsequent studies to ensure its safety and efficacy in clinical settings.

The therapeutic potential of this compound extends beyond inflammation and cancer. Recent exploratory studies have hinted at its role in neurodegenerative diseases, where it may modulate oxidative stress pathways. These findings open new avenues for research, particularly in the context of Alzheimer's and Parkinson's diseases, where effective treatments remain limited. The compound's ability to cross the blood-brain barrier, as observed in preliminary experiments, further supports its potential in central nervous system (CNS) applications.

In conclusion, 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid (CAS: 2229115-57-3) represents a promising candidate for drug development across multiple therapeutic areas. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable subject for further research. Future studies should focus on optimizing its pharmacological profile, conducting in-depth toxicological assessments, and exploring its mechanisms of action in greater detail. The ongoing research on this compound underscores its potential to address unmet medical needs and contribute to the advancement of chemical biology and medicinal chemistry.